3-{4-[(4-methylbenzyl)oxy]phenyl}-N'-[(E)-1-naphthylmethylidene]-1H-pyrazole-5-carbohydrazide

• CAS No.: 634896-56-3
• Molecular Formula: C29H24N4O2
• Molecular Weight: 460.5 g/mol
• IUPAC Name: 3-[4-[(4-methylphenyl)methoxy]phenyl]-N-[(E)-naphthalen-1-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C29H24N4O2/c1-20-9-11-21(12-10-20)19-35-25-15-13-23(14-16-25)27-17-28(32-31-27)29(34)33-30-18-24-7-4-6-22-5-2-3-8-26(22)24/h2-18H,19H2,1H3,(H,31,32)(H,33,34)/b30-18+
• InChI Key: ZUJYLJASRSTVOL-UXHLAJHPSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)COC2=CC=C(C=C2)C3=NNC(=C3)C(=O)N/N=C/C4=CC=CC5=CC=CC=C54
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=C(C=C2)C3=NNC(=C3)C(=O)NN=CC4=CC=CC5=CC=CC=C54

Description

3-{4-[(4-methylbenzyl)oxy]phenyl}-N’-[(E)-1-naphthylmethylidene]-1H-pyrazole-5-carbohydrazide is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes a pyrazole ring, a naphthylmethylidene group, and a 4-methylbenzyl ether moiety. Its molecular formula is C28H26N4O2, and it has a molecular weight of 450.545 g/mol .

Preparation Methods

The synthesis of 3-{4-[(4-methylbenzyl)oxy]phenyl}-N’-[(E)-1-naphthylmethylidene]-1H-pyrazole-5-carbohydrazide typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This step involves the cyclization of appropriate precursors under controlled conditions.

Introduction of the naphthylmethylidene group: This is achieved through a condensation reaction with a naphthyl aldehyde.

Attachment of the 4-methylbenzyl ether moiety: This step involves the etherification of the phenyl group with 4-methylbenzyl chloride under basic conditions.

Chemical Reactions Analysis

3-{4-[(4-methylbenzyl)oxy]phenyl}-N’-[(E)-1-naphthylmethylidene]-1H-pyrazole-5-carbohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenyl and naphthyl groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-{4-[(4-methylbenzyl)oxy]phenyl}-N’-[(E)-1-naphthylmethylidene]-1H-pyrazole-5-carbohydrazide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals

Mechanism of Action

The mechanism of action of 3-{4-[(4-methylbenzyl)oxy]phenyl}-N’-[(E)-1-naphthylmethylidene]-1H-pyrazole-5-carbohydrazide involves its interaction with specific molecular targets. The compound is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular pathways involved are still under investigation, but it is thought to influence signaling pathways related to cell growth and apoptosis .

Comparison with Similar Compounds

3-{4-[(4-methylbenzyl)oxy]phenyl}-N’-[(E)-1-naphthylmethylidene]-1H-pyrazole-5-carbohydrazide can be compared with other similar compounds, such as:

3-{4-[(4-methylbenzyl)oxy]phenyl}-N’-[(E)-1-(2-thienyl)ethylidene]-1H-pyrazole-5-carbohydrazide: This compound has a similar structure but includes a thienyl group instead of a naphthyl group.

4-[(4-methylbenzyl)oxy]-N’-[(E)-1-phenyl-3-(4-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}benzohydrazide: This compound features a propoxyphenyl group and a different substitution pattern on the pyrazole ring.

The uniqueness of 3-{4-[(4-methylbenzyl)oxy]phenyl}-N’-[(E)-1-naphthylmethylidene]-1H-pyrazole-5-carbohydrazide lies in its specific combination of functional groups, which confer distinct chemical and biological properties.